Physicochemical Profiling and Experimental Validation of 3-[1-(Propan-2-yl)-1H-pyrazol-5-yl]butan-2-ol: A High-Value Fragment for Drug Discovery
Physicochemical Profiling and Experimental Validation of 3-[1-(Propan-2-yl)-1H-pyrazol-5-yl]butan-2-ol: A High-Value Fragment for Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Biophysical Scientists Focus: Fragment-Based Drug Discovery (FBDD), High-Throughput Physicochemical Profiling, and Assay Causality
Executive Summary
In modern Fragment-Based Drug Discovery (FBDD), the selection of high-quality starting materials is the critical bottleneck defining downstream success. The compound 3-[1-(Propan-2-yl)-1H-pyrazol-5-yl]butan-2-ol represents a highly tractable, sp3 -rich fragment scaffold. Featuring a 1-isopropyl-1H-pyrazole core attached to a substituted butan-2-ol chain, this molecule possesses an exceptionally high fraction of sp3 hybridized carbons ( Fsp3=0.7 ). This structural three-dimensionality allows it to "escape flatland," a critical factor in improving aqueous solubility, reducing promiscuous off-target binding, and accessing cryptic hydrophobic pockets in target proteins.
This technical guide provides an in-depth analysis of the compound's theoretical physicochemical properties and establishes rigorous, self-validating experimental protocols to empirically determine its solubility, lipophilicity, and ionization profile.
Theoretical Physicochemical Profile & "Rule of Three" Compliance
To ensure a fragment can be efficiently optimized into a lead compound without bloating its molecular weight or lipophilicity beyond drug-like parameters, it must strictly adhere to the "Rule of Three" (Ro3) [3].
As summarized in Table 1 , 3-[1-(Propan-2-yl)-1H-pyrazol-5-yl]butan-2-ol is a textbook example of an Ro3-compliant fragment. Its low molecular weight and optimized polar surface area provide a massive operational window for medicinal chemists to append functional groups (growth vectors) while maintaining high ligand efficiency.
Table 1: Theoretical Physicochemical Properties vs. FBDD Ro3 Thresholds
| Physicochemical Property | Calculated Value | FBDD "Rule of Three" Limit | Compliance Status |
| Molecular Weight (MW) | 182.26 Da | ≤ 300 Da | Optimal |
| Lipophilicity (cLogP) | ~1.8 | ≤ 3.0 | Optimal |
| Hydrogen Bond Donors (HBD) | 1 (-OH) | ≤ 3 | Optimal |
| Hydrogen Bond Acceptors (HBA) | 3 (-OH, 2x Pyrazole N) | ≤ 3 | Optimal |
| Rotatable Bonds | 3 | ≤ 3 | Optimal |
| Topological Polar Surface Area | 48.8 Ų | ≤ 60 Ų | Optimal |
Structural Mechanistic Rationale & Growth Vectors
The true value of a fragment lies not just in its baseline affinity, but in its synthetic tractability and the specific intermolecular interactions it can form within a protein binding site.
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Vector 1 (The Hydroxyl Group): Acts as a highly directional hydrogen bond donor and acceptor. It also drives the compound's aqueous solubility, which is critical for achieving the high concentrations (often >1 mM) required for biophysical screening (e.g., SPR, NMR).
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Vector 2 (The Pyrazole Ring): Provides a rigid, aromatic core capable of π−π stacking or cation- π interactions with aromatic amino acid residues (e.g., Tryptophan, Phenylalanine). The unsubstituted nitrogens can act as hydrogen bond acceptors.
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Vector 3 (The Isopropyl Group): Acts as a hydrophobic anchor. Its branched nature perfectly fills deep, lipophilic sub-pockets, driving binding affinity through the displacement of high-energy structured water molecules (the hydrophobic effect).
Caption: Structural growth vectors of the fragment guiding lead optimization.
Experimental Validation Workflows
Theoretical calculations must be empirically validated to prevent downstream assay artifacts. The following protocols are designed as self-validating systems , incorporating internal controls to ensure data integrity[1].
Protocol A: Thermodynamic Aqueous Solubility (Shake-Flask Method)
Causality: High-throughput kinetic solubility assays (e.g., DMSO crash methods) frequently overestimate solubility due to solvent-induced supersaturation and the formation of amorphous precipitates. For FBDD, where fragments are dosed at millimolar concentrations, measuring the true thermodynamic equilibrium of the crystalline solid is mandatory to prevent false positives in biophysical assays [2].
Step-by-Step Methodology:
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Solid Dispensation: Dispense 2.0 mg of the crystalline fragment into a 2 mL glass vial.
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Buffer Addition: Add 1.0 mL of 50 mM Phosphate Buffered Saline (PBS) at pH 7.4.
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Equilibration: Cap the vial and agitate on an orbital shaker at 300 RPM for 24 hours at a strictly controlled 25.0 ± 0.5 °C. (Self-Validation: A 24-hour timeframe ensures the transition from any transient amorphous state to the lowest-energy crystalline lattice).
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Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid.
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Quantification: Extract 100 µL of the supernatant, dilute 1:10 in mobile phase, and quantify via HPLC-UV (using a pre-established calibration curve at λmax ).
Protocol B: Lipophilicity ( LogD7.4 ) via Shake-Flask LC-MS
Causality: While LogP measures the partition of the neutral molecule, LogD7.4 accounts for the ionization state of the molecule at physiological pH. Because the pyrazole ring possesses weak basic characteristics, LogD7.4 provides a much more accurate prediction of in vivo membrane permeability and non-specific protein binding [1].
Step-by-Step Methodology:
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System Preparation: Mutually saturate 1-octanol and PBS (pH 7.4) by stirring them together for 24 hours, then separate the phases.
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Spiking: Dissolve the fragment in the mutually saturated PBS phase to a concentration of 100 µM.
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Partitioning: Combine equal volumes (500 µL) of the spiked PBS and saturated 1-octanol in a vial. Vortex vigorously for 3 minutes, then shake at 25 °C for 1 hour.
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Phase Separation: Centrifuge at 3,000 x g for 10 minutes to ensure a crisp phase boundary.
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Analysis: Carefully sample both the aqueous and octanol phases. Quantify the concentration in each phase using LC-MS/MS.
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Calculation: LogD7.4=log10([Fragment]octanol/[Fragment]aqueous) . (Self-Validation: Perform the assay at three different phase ratios (e.g., 1:1, 1:2, 2:1) to ensure the partition coefficient remains constant, ruling out aggregation artifacts).
Protocol C: pKa Determination via Potentiometric Titration
Causality: Understanding the exact pKa of the pyrazole nitrogen is critical. While UV-metric titration is faster, the chromophore of an isolated pyrazole may not exhibit a sufficiently distinct spectral shift upon protonation. Potentiometry directly measures proton flux, guaranteeing high-accuracy ionization data.
Step-by-Step Methodology:
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Sample Prep: Dissolve 1.5 mg of the fragment in 10 mL of 0.15 M KCl (to maintain constant ionic strength).
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Acidification: Lower the pH of the solution to 2.0 using standardized 0.5 M HCl to fully protonate the pyrazole ring.
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Titration: Titrate the solution with standardized 0.5 M KOH under a nitrogen blanket (to exclude atmospheric CO2 ) up to pH 11.0.
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Data Derivation: Plot the volume of titrant added against the measured pH. The pKa is extracted from the inflection point of the Bjerrum difference curve.
High-Throughput Profiling Architecture
To seamlessly integrate this fragment into a screening cascade, the experimental workflows must be executed in parallel. The diagram below illustrates the logical flow of data from raw synthesis to FBDD triage.
Caption: Parallel high-throughput physicochemical profiling workflow for fragment triage.
References
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Kerns, E. H. (2001). High throughput physicochemical profiling for drug discovery. Journal of Pharmaceutical Sciences, 90(11), 1838-1858.[Link]
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Alsenz, J., & Kansy, M. (2007). High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-567.[Link]
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Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876-877.[Link]
